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Compound of Interest

Compound Name: p-Heptanoylbiphenyl

Cat. No.: B1330013 Get Quote

For researchers, scientists, and drug development professionals seeking to procure and utilize

4-heptanoylbiphenyl (CAS No. 59662-27-0), this technical guide provides a comprehensive

overview of commercial suppliers, synthesis protocols, and key applications. This document is

intended to serve as an in-depth resource, facilitating the integration of this compound into

various research and development workflows.

Introduction to 4-Heptanoylbiphenyl
4-Heptanoylbiphenyl, also known as p-heptanoylbiphenyl, is an organic compound with the

chemical formula C₁₉H₂₂O. Structurally, it is a biphenyl molecule acylated with a heptanoyl

group at the 4-position. Its primary application in research is as an intermediate in the synthesis

of more complex molecules, particularly in the field of materials science for the production of

liquid crystals.[1] The biphenyl core provides rigidity and aromaticity, while the heptanoyl chain

offers a degree of flexibility and influences the material's mesomorphic properties. Its utility also

extends to the development of specialized agricultural and pharmaceutical chemicals due to

the reactive nature of its aromatic and carbonyl functionalities, which allow for diverse chemical

modifications.[1]

Commercial Availability
4-Heptanoylbiphenyl is available from a number of commercial suppliers specializing in

research chemicals. The following table summarizes the offerings from several identified

vendors. Please note that pricing and availability are subject to change and should be

confirmed directly with the supplier.
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Supplier Product Code Purity
Available
Quantities

Price (USD)

MySkinRecipes 195122 95% 5g, 25g

~

130(5𝑔),130(5g),

390 (25g)

Fluorochem F046826 >95% 1g, 5g, 25g
Contact for

pricing

Bidepharm BD111867 >97%
1g, 5g, 10g, 25g,

50g

Contact for

pricing

Aikonchem AK-33931 >95% 1g, 5g, 25g
Contact for

pricing

Synthesis of 4-Heptanoylbiphenyl
The most common laboratory and industrial method for the synthesis of 4-heptanoylbiphenyl is

the Friedel-Crafts acylation of biphenyl. This electrophilic aromatic substitution reaction

involves the reaction of biphenyl with heptanoyl chloride in the presence of a Lewis acid

catalyst, such as aluminum chloride (AlCl₃).

Experimental Protocol: Friedel-Crafts Acylation
Materials:

Biphenyl

Heptanoyl chloride

Anhydrous aluminum chloride (AlCl₃)

Anhydrous dichloromethane (DCM) or carbon disulfide (CS₂)

Hydrochloric acid (HCl), dilute solution

Sodium bicarbonate (NaHCO₃), saturated solution
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Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Hexane

Ethanol

Procedure:

In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel,

and a reflux condenser, suspend anhydrous aluminum chloride in anhydrous

dichloromethane.

Cool the suspension in an ice bath.

Slowly add heptanoyl chloride to the stirred suspension.

In a separate flask, dissolve biphenyl in anhydrous dichloromethane.

Add the biphenyl solution dropwise to the cooled acylating mixture.

After the addition is complete, allow the reaction mixture to stir at room temperature for

several hours until the reaction is complete (monitor by TLC).

Carefully quench the reaction by slowly pouring the mixture over crushed ice and dilute

hydrochloric acid.

Separate the organic layer and wash it successively with water, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter and evaporate the solvent under reduced pressure to obtain the crude product.

Purify the crude 4-heptanoylbiphenyl by recrystallization from a suitable solvent system,

such as hexane or ethanol, to yield a solid product.

Characterization: The final product should be characterized to confirm its identity and purity

using standard analytical techniques such as:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the chemical

structure.

Mass Spectrometry (MS): To determine the molecular weight.

Infrared (IR) Spectroscopy: To identify the carbonyl group and other functional groups.

Melting Point: To assess the purity of the compound.

Applications in Research
The primary documented application of 4-heptanoylbiphenyl is as a synthetic intermediate.

Liquid Crystal Synthesis: The molecular structure of 4-heptanoylbiphenyl, with its rigid

biphenyl core and flexible alkyl chain, makes it a suitable precursor for the synthesis of liquid

crystalline materials. These materials are crucial for display technologies and other

optoelectronic applications.

Organic Synthesis: The carbonyl group of 4-heptanoylbiphenyl can be further modified, for

example, through reduction to an alcohol or conversion to other functional groups, making it

a versatile building block in multi-step organic syntheses.

Currently, there is a lack of published research detailing specific biological activities or its

involvement in defined signaling pathways. Its role appears to be primarily in the realm of

materials science and chemical synthesis rather than as a bioactive molecule for direct study in

biological systems. Researchers in drug discovery may use it as a scaffold for the synthesis of

more complex molecules with potential therapeutic applications.

Visualizing Workflows and Pathways
Synthesis Workflow for 4-Heptanoylbiphenyl
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Synthesis of 4-Heptanoylbiphenyl via Friedel-Crafts Acylation
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Caption: Workflow for the synthesis of 4-heptanoylbiphenyl.
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Logical Relationship of Applications

Primary Applications of 4-Heptanoylbiphenyl
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Caption: Applications of 4-heptanoylbiphenyl in research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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